Cas no 2758002-14-9 (Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 2758002-14-9
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5464242
• Update Time: 2025-07-15

Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z5291216886
• tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(18)16-7-4-15(10-12(16)11-17)5-8-19-9-6-15/h11-12H,4-10H2,1-3H3
• InChI Key： GNLVJUZBNSCLMJ-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN(C(=O)OC(C)(C)C)C(C=O)C2

Computed Properties

• Exact Mass: 283.17835828 g/mol
• Monoisotopic Mass: 283.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.36
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8

Additional information on Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2758002-14-9): A Comprehensive Overview

Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate, identified by its CAS number 2758002-14-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, characterized by its unique arrangement of oxygen and nitrogen atoms, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate architecture, featuring a tert-butyl ester group and a formyl functionality, makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of heterocyclic derivatives.

The spirocyclic core of Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate contributes to its remarkable stability and reactivity, enabling diverse chemical modifications. This attribute has positioned it as a valuable building block in the design of small-molecule drugs targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted its potential in the development of compounds with therapeutic implications, including anti-inflammatory, anticancer, and antimicrobial applications.

In the realm of drug discovery, the formyl group in Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate serves as a critical site for further functionalization. This reactivity allows for the introduction of various pharmacophores, enhancing the compound's binding affinity to biological targets. For instance, formylation strategies have been employed to develop inhibitors of enzymes involved in metabolic disorders and signal transduction pathways. The tert-butyl ester moiety further enhances the compound's solubility and stability, making it an attractive candidate for formulation into pharmaceutical products.

Recent studies have demonstrated the utility of Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate in the synthesis of spirocyclic peptides and peptidomimetics. These derivatives exhibit enhanced bioavailability and reduced immunogenicity compared to their linear counterparts, making them promising candidates for therapeutic intervention. The spirocyclic framework imparts rigidity to the molecular structure, which can be leveraged to optimize binding interactions with biological targets. This has been particularly relevant in the development of protease inhibitors and kinase inhibitors, where precise molecular orientation is crucial for efficacy.

The pharmaceutical industry has shown considerable interest in leveraging the unique properties of Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate for drug development. Its ability to undergo selective modifications while maintaining structural integrity has made it a preferred choice for medicinal chemists seeking to design novel therapeutics. Additionally, its compatibility with various synthetic methodologies enhances its appeal as a starting material for complex molecular architectures.

In conclusion, Tert-butyl 8-formyl-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2758002-14-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for the synthesis of bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to harness its properties, this compound is poised to play a pivotal role in the development of next-generation drugs targeting a wide range of diseases.